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Compound of Interest

Compound Name: 2,4-Diaminophenol Sulfate

Cat. No.: B1318981

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
2,4-Diaminophenol dihydrochloride, a compound utilized in various scientific applications,
requires careful management throughout its lifecycle, including its ultimate disposal. This guide
provides essential, step-by-step procedures for the safe disposal of this chemical, ensuring the
protection of personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 2,4-Diaminophenol
dihydrochloride with appropriate personal protective equipment (PPE). This chemical is harmful
if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]

Essential Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][2]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]

o Respiratory Protection: Use a NIOSH/MSHA-approved respirator if there is a risk of inhaling
dust.[2]
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In the event of a spill, dampen the solid material with water to prevent dust generation and
transfer it to a suitable, sealed container for disposal.[3]

Step-by-Step Disposal Protocol

The disposal of 2,4-Diaminophenol dihydrochloride must be conducted in accordance with
federal, state, and local hazardous waste regulations.[1] Chemical waste generators are
responsible for determining if a discarded chemical is classified as a hazardous waste.[1]

o \Waste Identification and Classification:

o Characterize the waste material. 2,4-Diaminophenol dihydrochloride is classified as a toxic
solid, organic, n.o.s.[4][5]

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste classification in your jurisdiction.

o Containerization and Labeling:
o Place the waste in a clean, dry, and properly sealed container.[1]

o The container must be clearly labeled with the chemical name ("2,4-Diaminophenol
dihydrochloride") and the appropriate hazard symbols (e.g., "Toxic").

o Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible substances.[1]

o Store in a locked-up area to prevent unauthorized access.[2][4]
¢ Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for pickup and disposal.

o Provide the contractor with the Safety Data Sheet (SDS) for 2,4-Diaminophenol
dihydrochloride.
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o The disposal must be carried out at an approved waste disposal plant.[2][4]

Note: Do not dispose of 2,4-Diaminophenol dihydrochloride with household garbage or allow it
to enter the sewage system.[6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2,4-
Diaminophenol dihydrochloride.

Property Value
CAS Number 137-09-7
UN Number 2811
Hazard Class 6.1 (Toxic)

Packing Group 1]

Molecular Weight 197.06 g/mol
Melting Point 222 °C (decomposes)
Solubility in Water Soluble

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,4-
Diaminophenol dihydrochloride.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC212840250&productDescription=2%2C4-DIAMINO+PHENOL+DIHYD+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC212840250&countryCode=US&language=en
https://www.cpachem.com/msds?num=JPH221&dnl=sd_-_2%2C4-Diaminophenol_hydrochloride_TS_%28JPH221%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Disposal Workflow for 2,4-Diaminophenol Dihydrochloride
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Caption: Logical steps for the safe disposal of 2,4-Diaminophenol Dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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